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Compound of Interest

Compound Name: ECi8

Cat. No.: B1192703 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

disposal of ECi8, which is presumed to be an abbreviation for 8-Chloro-octanoic acid ethyl

ester or a similar chlorinated ester. It is crucial to always consult the specific Safety Data Sheet

(SDS) provided by the manufacturer for the exact material in use.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ECi8 with appropriate care.

This chemical is classified as a hazardous substance and requires specific personal protective

equipment (PPE) to minimize exposure risks.

Key Safety Measures:

Ventilation: Always handle ECi8 in a well-ventilated area, preferably within a chemical fume

hood, to avoid the inhalation of vapors.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.
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Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

sand, vermiculite) and place it in a sealed container for disposal. Do not allow the chemical

to enter drains or waterways.

Quantitative Data Summary
The following table summarizes key quantitative and qualitative data derived from safety data

sheets for chlorinated esters similar to ECi8.

Parameter Value / Information

GHS Hazard Statements
H412: Harmful to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
Chemical-resistant gloves, safety goggles/face

shield, lab coat.[2][3][4]

First Aid Measures

Skin Contact: Wash with plenty of soap and

water. Eye Contact: Rinse with water for at least

15 minutes. Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting; seek

medical attention.[2][3]

Fire Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[2]

Disposal Consideration

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.[3][4][5]

Step-by-Step Disposal Protocol
The proper disposal of ECi8 is a critical step in the laboratory workflow. The following

procedure outlines the necessary steps to ensure safe and compliant disposal.

Waste Identification and Segregation:

Identify the waste as a chlorinated organic compound.
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Segregate the ECi8 waste from other chemical waste streams to prevent incompatible

mixtures.

Containerization:

Use a designated, properly labeled, and sealed waste container. The container should be

made of a material compatible with chlorinated esters.

The label should clearly indicate "Hazardous Waste" and list the chemical name (8-Chloro-

octanoic acid ethyl ester) and any associated hazards.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from sources of ignition.

Professional Disposal:

Arrange for the collection and disposal of the waste by a licensed and certified hazardous

waste management company.

Do not attempt to dispose of ECi8 down the drain or in regular trash.[4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of ECi8.

Step 1: Preparation Step 2: Containment Step 3: Storage & Disposal

Identify ECi8 Waste Wear Appropriate PPE
Safety First

Use Designated Waste ContainerProceed to Contain Label Container Clearly
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Store in Hazardous Waste AreaSecure Storage Arrange for Professional Disposal
Final Step

Click to download full resolution via product page

ECi8 Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of ECi8, contributing to a secure and responsible research environment.

Always prioritize safety and consult the specific SDS for the chemical in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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